5-chloro-3-(1H-pyrrol-2-yl-methylene)-1,3-dihydro-indol-2-one
Cat. No. B8580040
M. Wt: 244.67 g/mol
InChI Key: SYFAEBVHHBJQER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06699863B1
Procedure details
A mixture of 5-chlorooxindole (6.98 g, 41.6 mmol), 3,5-dimethyl-1H-pyrrole-2-carboxaldehyde (5.12 g, 41.6 mmol) and piperidine (410 μL, 4.16 mmol) in 200 mL of EtOH was heated at reflux for 8 h. The reaction mixture was cooled to room temperature and filtered to give the title compound (4.50 g, 40%) as a red/orange solid.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6](=[O:11])[CH2:5]2.C[C:13]1[CH:17]=[C:16](C)[NH:15][C:14]=1[CH:19]=O.N1CCCCC1>CCO>[Cl:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][CH:10]=1)[NH:7][C:6](=[O:11])[C:5]2=[CH:19][C:14]1[NH:15][CH:16]=[CH:17][CH:13]=1
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Inputs
Step One
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Name
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Quantity
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6.98 g
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Type
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reactant
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Smiles
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ClC=1C=C2CC(NC2=CC1)=O
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Name
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Quantity
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5.12 g
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Type
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reactant
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Smiles
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CC1=C(NC(=C1)C)C=O
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Name
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Quantity
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410 μL
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Type
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reactant
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Smiles
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N1CCCCC1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 8 h
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Duration
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8 h
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=C2C(C(NC2=CC1)=O)=CC=1NC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.5 g | |
| YIELD: PERCENTYIELD | 40% | |
| YIELD: CALCULATEDPERCENTYIELD | 44.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
